1-Bromo-4-(2,2,3,3-tetrafluorocyclobutyl)benzene
Overview
Description
1-Bromo-4-(2,2,3,3-tetrafluorocyclobutyl)benzene is a chemical compound with the CAS Number: 885267-02-7. It has a molecular weight of 283.06 and its IUPAC name is 1-bromo-4-(2,2,3,3-tetrafluorocyclobutyl)benzene . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H7BrF4/c11-7-3-1-6(2-4-7)8-5-9(12,13)10(8,14)15/h1-4,8H,5H2 . This indicates that the compound has a benzene ring with a bromo group and a 2,2,3,3-tetrafluorocyclobutyl group attached to it.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 283.06 .Scientific Research Applications
Synthesis of Fluorinated Cyclobutyl Derivatives
This compound serves as a precursor for synthesizing various fluorinated cyclobutyl derivatives. Due to the presence of the tetrafluorocyclobutyl group, it can introduce a high degree of fluorination into other molecules, which is valuable for creating compounds with enhanced stability, lipophilicity, and bioavailability .
Development of Liquid Crystals
The rigid and planar structure of this compound, combined with its fluorinated cyclobutyl group, makes it an excellent candidate for the development of new types of liquid crystals. These materials have potential applications in advanced display technologies and optical devices .
Pharmaceutical Research
In pharmaceutical research, the compound’s unique structure could be utilized to modify the pharmacokinetic properties of drug candidates. Its incorporation into drug molecules may improve their metabolic stability and distribution within the body .
Agrochemical Formulations
The tetrafluorocyclobutyl group’s resistance to hydrolysis and oxidative degradation can be leveraged in the design of novel agrochemicals. This could lead to the development of pesticides and herbicides with longer shelf lives and improved efficacy .
Material Science Applications
The compound’s robustness and thermal stability are beneficial in material science, where it can be used to synthesize polymers and coatings with exceptional resistance to heat and chemical attack .
Organic Light-Emitting Diodes (OLEDs)
Its potential use in the synthesis of OLED materials is significant. The electron-withdrawing nature of the fluorine atoms could be advantageous in tuning the electronic properties of OLED components for better performance .
Fluorine NMR Spectroscopy
Due to its highly fluorinated structure, this compound can serve as a standard or reference material in fluorine NMR spectroscopy, aiding in the analysis of fluorine-containing organic compounds .
Catalyst Design
The unique structure of 1-Bromo-4-(2,2,3,3-tetrafluorocyclobutyl)benzene may find applications in catalyst design, particularly in reactions where the introduction of fluorinated groups is desired to influence reaction pathways and product selectivity .
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the following hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures should be taken when handling this compound .
Mechanism of Action
Mode of Action
The mode of action of 1-Bromo-4-(2,2,3,3-tetrafluorocyclobutyl)benzene is also dependent on the specific reactions it is used in. As a brominated, fluorinated benzene derivative, it could potentially undergo various types of reactions, such as nucleophilic aromatic substitution .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-Bromo-4-(2,2,3,3-tetrafluorocyclobutyl)benzene. For instance, the compound’s reactivity could be affected by factors such as temperature, pH, and the presence of other chemicals. Its stability could also be influenced by storage conditions .
properties
IUPAC Name |
1-bromo-4-(2,2,3,3-tetrafluorocyclobutyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrF4/c11-7-3-1-6(2-4-7)8-5-9(12,13)10(8,14)15/h1-4,8H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDNLQJIMDWXOHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C1(F)F)(F)F)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrF4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20590236 |
Source
|
| Record name | 1-Bromo-4-(2,2,3,3-tetrafluorocyclobutyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20590236 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885267-02-7 |
Source
|
| Record name | 1-Bromo-4-(2,2,3,3-tetrafluorocyclobutyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885267-02-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Bromo-4-(2,2,3,3-tetrafluorocyclobutyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20590236 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
